1H-indole-3-carbaldehyde [4,6-di(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone 1H-indole-3-carbaldehyde [4,6-di(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone
Brand Name: Vulcanchem
CAS No.:
VCID: VC0391301
InChI: InChI=1S/C22H28N8/c1-5-11-29(12-6-1)21-25-20(26-22(27-21)30-13-7-2-8-14-30)28-24-16-17-15-23-19-10-4-3-9-18(17)19/h3-4,9-10,15-16,23H,1-2,5-8,11-14H2,(H,25,26,27,28)/b24-16+
SMILES: C1CCN(CC1)C2=NC(=NC(=N2)NN=CC3=CNC4=CC=CC=C43)N5CCCCC5
Molecular Formula: C22H28N8
Molecular Weight: 404.5g/mol

1H-indole-3-carbaldehyde [4,6-di(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone

CAS No.:

Cat. No.: VC0391301

Molecular Formula: C22H28N8

Molecular Weight: 404.5g/mol

* For research use only. Not for human or veterinary use.

1H-indole-3-carbaldehyde [4,6-di(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone -

Specification

Molecular Formula C22H28N8
Molecular Weight 404.5g/mol
IUPAC Name N-[(E)-1H-indol-3-ylmethylideneamino]-4,6-di(piperidin-1-yl)-1,3,5-triazin-2-amine
Standard InChI InChI=1S/C22H28N8/c1-5-11-29(12-6-1)21-25-20(26-22(27-21)30-13-7-2-8-14-30)28-24-16-17-15-23-19-10-4-3-9-18(17)19/h3-4,9-10,15-16,23H,1-2,5-8,11-14H2,(H,25,26,27,28)/b24-16+
Standard InChI Key HIHIGEUVECSANJ-LFVJCYFKSA-N
SMILES C1CCN(CC1)C2=NC(=NC(=N2)NN=CC3=CNC4=CC=CC=C43)N5CCCCC5

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